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Compound of Interest

Compound Name: 2-Iodo-4-nitroanisole

Cat. No.: B188917 Get Quote

An In-Depth Technical Guide to 2-Iodo-4-nitroanisole for Advanced Research

Abstract
This technical guide provides a comprehensive overview of 2-Iodo-4-nitroanisole (CAS No.

5399-03-1), a key intermediate in organic synthesis with significant applications in

pharmaceutical and materials science research. The document details the compound's

fundamental physicochemical properties, including its precise molecular weight, and offers an

in-depth exploration of its synthesis, reactivity, and practical applications. Authored for

researchers, scientists, and professionals in drug development, this guide explains the

causality behind experimental choices, provides validated protocols, and emphasizes safety

and handling procedures. The content is grounded in authoritative sources to ensure scientific

integrity and support advanced research and development endeavors.

Introduction to 2-Iodo-4-nitroanisole
2-Iodo-4-nitroanisole, also known as 2-iodo-1-methoxy-4-nitrobenzene, is a substituted

aromatic compound that serves as a versatile and valuable building block in modern organic

chemistry.[1] Its structure is characterized by an anisole core functionalized with both an iodine

atom and a nitro group. This unique combination of functional groups imparts a distinct

reactivity profile, making it an important precursor for the synthesis of more complex molecular

architectures.

In the fields of medicinal chemistry and drug development, compounds like 2-Iodo-4-
nitroanisole are instrumental. The presence of the iodo group allows for a variety of carbon-

carbon and carbon-heteroatom bond-forming reactions, such as Suzuki, Heck, and Buchwald-
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Hartwig couplings. The nitro group can be readily reduced to an amine, providing a handle for

amide bond formation or further derivatization. This dual functionality enables chemists to

strategically construct libraries of compounds for biological screening, accelerating the

discovery of new therapeutic agents.[2][3]

Physicochemical and Structural Properties
A precise understanding of a compound's physicochemical properties is the foundation of its

application in a laboratory setting. The molecular weight, in particular, is critical for

stoichiometric calculations in reaction planning and for analytical characterization via mass

spectrometry.

The molecular formula of 2-Iodo-4-nitroanisole is C7H6INO3.[4] Its molecular weight is

279.03 g/mol .[4][5] This value is derived from the sum of the atomic weights of its constituent

atoms (seven carbon, six hydrogen, one iodine, one nitrogen, and three oxygen).

Below is a summary of its key properties:

Property Value Source(s)

Molecular Formula C7H6INO3 [4][6]

Molecular Weight 279.03 g/mol [4][5]

Monoisotopic Mass 278.939238 g/mol [7]

CAS Number 5399-03-1 [1][4][5][6]

Appearance Solid [8]

Melting Point 96-98 °C [5]

Boiling Point 343.3 ± 27.0 °C at 760 mmHg [9]

Density 1.9 ± 0.1 g/cm3 [9]

LogP 2.80 [6]

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.mdpi.com/1424-8247/15/6/705
https://www.mdpi.com/1422-8599/2024/1/M1775
https://www.benchchem.com/product/b188917?utm_src=pdf-body
https://www.scbt.com/p/2-iodo-4-nitroanisole-5399-03-1
https://www.scbt.com/p/2-iodo-4-nitroanisole-5399-03-1
https://store.apolloscientific.co.uk/product/2-iodo-4-nitroanisole
https://www.scbt.com/p/2-iodo-4-nitroanisole-5399-03-1
https://sielc.com/2-iodo-4-nitroanisole
https://www.scbt.com/p/2-iodo-4-nitroanisole-5399-03-1
https://store.apolloscientific.co.uk/product/2-iodo-4-nitroanisole
https://spectrabase.com/spectrum/CTaGlYj8j3E
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9199754.htm
https://www.scbt.com/p/2-iodo-4-nitroanisole-5399-03-1
https://store.apolloscientific.co.uk/product/2-iodo-4-nitroanisole
https://sielc.com/2-iodo-4-nitroanisole
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://store.apolloscientific.co.uk/product/2-iodo-4-nitroanisole
https://www.chemsrc.com/en/cas/5399-03-1_405971.html
https://www.chemsrc.com/en/cas/5399-03-1_405971.html
https://sielc.com/2-iodo-4-nitroanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodo Group Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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